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Compound of Interest

Compound Name:
(4-Chlorophenyl)methyl 2-

aminoacetate

Cat. No.: B15268092

Get Quote

Advanced Protecting Group Strategies in Peptide
Chemistry
Executive Summary
(4-Chlorophenyl)methyl 2-aminoacetate is a specialized carboxyl-protected derivative of

glycine. In the context of organic synthesis and drug development, it functions primarily as a

modified benzyl ester protecting group.

The introduction of the electron-withdrawing chlorine atom at the para-position of the benzyl

ring imparts a critical physicochemical property: enhanced stability toward acidic conditions

compared to the unsubstituted benzyl ester. This compound is a strategic tool in orthogonal

protection schemes, allowing for the selective retention of the C-terminal ester during the

removal of more acid-labile groups (e.g., Boc, Trityl) or during mild acidic workups.

Chemical Identity & Physicochemical Profiling[1]
This compound is most commonly handled as its hydrochloride salt to ensure stability and

crystallinity.
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Nomenclature & Identification
Parameter Detail

IUPAC Name (4-Chlorophenyl)methyl 2-aminoacetate

Common Synonyms
Glycine 4-chlorobenzyl ester; 4-Chlorobenzyl

glycinate; Gly-OBzl(4-Cl)

Molecular Structure

Molecular Formula
(Free Base)

(HCl Salt)

Molecular Weight
199.63 g/mol (Free Base) 236.09 g/mol (HCl

Salt)

Component CAS
Alcohol Moiety: 4-Chlorobenzyl alcohol [873-76-

7] Amino Acid: Glycine [56-40-6]

Physical Properties (Predicted & Observed)
Property Value / Characteristic Context

Physical State
White to off-white crystalline

solid

Typically isolated as the

Hydrochloride (HCl) salt.

Solubility (HCl Salt)

Soluble: Water, Methanol,

DMSO Insoluble: Diethyl ether,

Hexanes

Polar ionic character allows

aqueous extraction.

Solubility (Free Base)
Soluble: DCM, Ethyl Acetate,

THF

Generated in situ by

neutralization with TEA/DIPEA.

pKa (Conjugate Acid) ~7.4 - 7.6

Slightly lower than Gly-OMe

due to the inductive effect of

the 4-chlorobenzyl group.

Hygroscopicity Moderate

Store under desiccant; ester

hydrolysis is accelerated by

moisture.
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Synthesis & Manufacturing Protocols
The synthesis of (4-Chlorophenyl)methyl 2-aminoacetate requires precise control to prevent

polymerization (diketopiperazine formation) of the free amine. The Direct Esterification (Method

A) is preferred for scale-up, while Coupling (Method B) is used for high-value, sensitive

analogs.

Method A: Fischer Esterification (Scale-Up Route)
Principle: Acid-catalyzed condensation of glycine with 4-chlorobenzyl alcohol, utilizing

azeotropic water removal to drive the equilibrium.

Reagents:

Glycine (1.0 equiv)[1]

4-Chlorobenzyl alcohol (1.2 equiv)

-Toluenesulfonic acid monohydrate (

-TsOH) (1.1 equiv)

Solvent: Toluene or Benzene (for Dean-Stark trap)

Protocol:

Setup: Charge a round-bottom flask with Glycine, 4-Chlorobenzyl alcohol, and

-TsOH in Toluene. Fit with a Dean-Stark trap and reflux condenser.

Reflux: Heat to reflux (

) with vigorous stirring. Monitor water collection in the trap. Continue until theoretical water
volume is collected (~4-6 hours).

Isolation: Cool the mixture to

. The product often crystallizes as the

-TsOH salt.
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Salt Exchange (Optional): Filter the solid, suspend in EtOAc, and wash with saturated

to obtain the free base (use immediately) or treat with HCl/Dioxane to precipitate the stable
HCl salt.

Method B: Steglich Coupling (Laboratory Scale)
Principle: Carbodiimide-mediated esterification of

-protected glycine followed by deprotection.

Workflow Diagram (DOT):

Figure 1: Steglich Coupling Synthesis Pathway

Boc-Gly-OH
+ 4-Cl-BnOH

Coupling Agent
(DCC/DMAP)

 DCM, 0°C Boc-Gly-OBzl(4-Cl)
(Protected Ester)

 Filter DCU Acidolysis
(TFA/DCM or HCl/Dioxane)

 Cleavage H-Gly-OBzl(4-Cl)•HCl
(Target Salt)

 Precipitation

Click to download full resolution via product page

Stability & Reactivity: The "4-Chloro" Effect[5][11]
The defining feature of this compound is its modulated acid stability.[2] In peptide synthesis, the

stability of benzyl esters is dictated by the electronic nature of the phenyl ring substituents.

Mechanistic Insight
Acidolytic cleavage of benzyl esters proceeds via an

-like mechanism, generating a benzyl carbocation.

Electron-Donating Groups (e.g., 4-OMe): Stabilize the carbocation

Faster cleavage (Acid Labile).

Electron-Withdrawing Groups (e.g., 4-Cl, 4-NO2): Destabilize the carbocation

Slower cleavage (Acid Stable).

Comparative Stability Table
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Protecting Group Structure
Stability vs. 50%
TFA

Cleavage
Conditions

4-Methoxybenzyl
Very Low (

min)
1-5% TFA (mild acid)

Benzyl (Bn) Low/Moderate
HF, HBr, or

Hydrogenolysis

4-Chlorobenzyl
High (2x more stable

than Bn)

Liquid HF (

), TFMSA

4-Nitrobenzyl Very High
Zn/AcOH or

Hydrogenolysis

Application Note: Use the 4-Chlorobenzyl ester when you need to remove a Boc group (using

TFA) without risking partial loss of the C-terminal ester. It provides a "safety margin" that the

standard benzyl ester lacks.

Degradation Pathways Diagram

Figure 2: Primary Reactivity & Degradation Pathways

Glycine 4-Chlorobenzyl Ester

Hydrolysis (pH > 9)

 OH- / H2O

Diketopiperazine Formation
(Dimerization)

 Neutral pH (Free Base)
Self-Reaction

Acidolysis (Strong Acid)

 HF / TFMSA
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[6]
Applications in Drug Development
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Solid-Phase Peptide Synthesis (SPPS)
While less common in modern Fmoc chemistry, the 4-chlorobenzyl group is vital in Boc/Benzyl

strategies. It is often used for the side-chain protection of Aspartic and Glutamic acid to prevent

succinimide formation, a common side reaction with standard benzyl esters.

Prodrug Design
The 4-chlorobenzyl moiety renders the ester more lipophilic (higher LogP) than the parent

glycine. This can be exploited to:

Enhance membrane permeability.

Modulate the hydrolysis rate in vivo (slower release of Glycine compared to unsubstituted

benzyl esters).

Safety & Handling (MSDS Highlights)
Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).

Inhalation: Dust may cause respiratory irritation.[3] Handle in a fume hood.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The free base is unstable

and should be generated in situ.

Disposal: Incineration. Contains halogenated organic material; do not dispose of in standard

aqueous waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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